Cas no 1595926-95-6 (1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane)

1-(Iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane is a specialized cyclohexane derivative featuring both iodomethyl and methoxypropyl ether functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the iodomethyl group enhances its reactivity in substitution reactions, while the ether linkage provides stability and solubility in organic solvents. Its structural versatility allows for further functionalization, making it a valuable building block in multi-step synthesis. The compound's well-defined reactivity profile and stability under controlled conditions contribute to its utility in precision chemical transformations.
1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane structure
1595926-95-6 structure
Product Name:1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane
CAS No:1595926-95-6
MF:C12H23IO2
MW:326.214296579361
CID:6432000
PubChem ID:114774233
Update Time:2025-06-03

1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane
    • 1-(iodomethyl)-1-[(1-methoxypropan-2-yl)oxy]-4-methylcyclohexane
    • EN300-1134777
    • 1595926-95-6
    • Inchi: 1S/C12H23IO2/c1-10-4-6-12(9-13,7-5-10)15-11(2)8-14-3/h10-11H,4-9H2,1-3H3
    • InChI Key: YZAPWDYWILLCMO-UHFFFAOYSA-N
    • SMILES: ICC1(CCC(C)CC1)OC(C)COC

Computed Properties

  • Exact Mass: 326.07428g/mol
  • Monoisotopic Mass: 326.07428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane Pricemore >>

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Additional information on 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane

Comprehensive Overview of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane (CAS No. 1595926-95-6)

1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane (CAS No. 1595926-95-6) is a specialized organic compound with a unique molecular structure, combining a cyclohexane backbone with functional groups such as iodomethyl and methoxypropan-2-yl. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthetic pathways. Its structural complexity allows for versatile applications, particularly in the development of novel bioactive molecules.

The iodomethyl group in this compound is of particular interest, as it serves as a reactive site for further chemical modifications. Researchers have explored its utility in cross-coupling reactions, which are pivotal in modern organic synthesis. Meanwhile, the methoxypropan-2-yl moiety enhances the compound's solubility in organic solvents, making it a practical choice for laboratory-scale reactions. These attributes make 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane a valuable tool for chemists working on drug discovery and material science.

In recent years, the demand for high-purity intermediates like 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane has surged, driven by advancements in green chemistry and sustainable synthesis. The compound aligns with the industry's shift toward atom-efficient reactions, minimizing waste and improving yield. Its compatibility with catalytic processes further underscores its relevance in contemporary research.

From an analytical perspective, the characterization of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The 4-methylcyclohexane core also contributes to its stability, making it suitable for long-term storage under controlled conditions.

The compound's potential extends to flavor and fragrance industries, where its structural motifs are explored for creating novel aromatic compounds. Additionally, its role in polymer chemistry is being investigated, particularly in the design of functionalized monomers. These diverse applications highlight the versatility of 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane across multiple scientific disciplines.

As the scientific community continues to prioritize innovative synthetic routes, compounds like 1-(iodomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane are likely to play a pivotal role. Its unique combination of reactivity and stability positions it as a key player in the development of next-generation fine chemicals. For researchers seeking reliable intermediates, this compound offers a promising avenue for exploration.

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